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Cat. No.: B15179041

Iron(lll) Hexathiocyanate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron(lll) hexathiocyanate, a coordination complex with the chemical formula [Fe(NCS)e]3~, is a
compound well-regarded for its intense blood-red color, a characteristic that has led to its
widespread use in analytical chemistry. This technical guide provides an in-depth overview of
its chemical properties, synthesis, and applications, with a focus on experimental protocols and
guantitative data relevant to research and development. While primarily an analytical reagent,
its interactions with various molecules are of interest in diverse scientific fields.

Chemical and Physical Properties

The fundamental properties of the iron(lll) hexathiocyanate anion are summarized below.
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Property Value Reference
CAS Number 45227-67-6 [1]
Molecular Formula CeFeNeSe®~ [1]
Molar Mass 404.4 g/mol [1]

hexakis(thiocyanato-
IUPAC Name [1]
N)ferrate(lll)

Deep red to black solid; blood-
Appearance ] ) [2]
red in solution

Synthesis of Iron(lll) Hexathiocyanate

The synthesis of iron(lll) hexathiocyanate is typically achieved through the direct reaction of
an iron(lll) salt with a thiocyanate salt in an aqueous solution.[3]

Experimental Protocol: Direct Synthesis

Materials:

Iron(l11) chloride (FeCls) or Iron(lll) nitrate (Fe(NO3)3)

Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN)

Ethanol (for crystallization)

Distilled water

Procedure:
e Prepare an aqueous solution of an iron(lll) salt (e.g., 0.1 M FeCls).
e Prepare a separate aqueous solution of a thiocyanate salt (e.g., 0.6 M KSCN).

¢ Slowly add the thiocyanate solution to the iron(lll) solution while stirring. A deep red color will
form immediately, indicating the formation of the [Fe(NCS)e]3~ complex.
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o To isolate the complex as a solid salt, the resulting solution can be concentrated by slow
evaporation.

 For purification, the product can be recrystallized from ethanol to yield well-defined crystals.

[3]

Reaction: Fe3*(aq) + 6 SCN-(aq) — [Fe(NCS)s]3~(aq)

Analytical Applications: Spectrophotometric
Determination of Iron

A primary application of iron(lll) hexathiocyanate is the quantitative determination of iron(lIl) in
various samples. This colorimetric method is based on the linear relationship between the
concentration of the complex and its absorbance at a specific wavelength.

Experimental Protocol: Spectrophotometric Analysis of
Iron(lll)

Objective: To determine the concentration of Fe3* in an unknown sample.

Materials:

Standard iron(lll) solution (e.g., 50 ppm Fe3*)

Ammonium thiocyanate solution (1 M)

Distilled or deionized water

Solution with an unknown Fe3*+ concentration

Volumetric flasks and pipettes

Spectrophotometer

Procedure:

o Preparation of Standard Solutions: Prepare a series of standard solutions with known Fe3*
concentrations by diluting the stock standard iron(lll) solution. For example, create standards
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of 5, 10, 15, 20, and 25 ppm Fes*.

o Color Development: To each standard solution and a sample of the unknown solution, add a
fixed volume of 1 M ammonium thiocyanate solution. Dilute to a final, constant volume with
distilled water and mix thoroughly. A stable red color will develop.[4]

o Absorbance Measurement: After allowing the color to stabilize (typically around 15 minutes),
measure the absorbance of each standard and the unknown solution using a
spectrophotometer at the wavelength of maximum absorbance (Amax), which is
approximately 480-510 nm.[2]

» Calibration Curve: Plot a graph of absorbance versus the concentration of the standard
solutions. This should yield a linear relationship according to Beer's Law.

o Determination of Unknown Concentration: Use the absorbance of the unknown sample and
the calibration curve to determine the concentration of Fe3* in the unknown solution.[5]

_ : | ic Analvsi

Parameter Value Conditions Reference

Wavelength of Max.

480 - 510 nm Aqueous solution [2]
Absorbance (Amax)
o 1.88 x 10* L mol—? In the presence of
Molar Absorptivity (€) ] [6]
cm~?! Triton X-100
5x10-7to 8 x 10~> In the presence of
Beer's Law Range ) [6]
mol dm~3 Triton X-100
Optimal pH 1.2-15 Aqueous solution [6]

Kinetic Analysis of Iron(lll) Thiocyanate Complex
Formation

The formation of the iron(lll) thiocyanate complex is a rapid reaction, making it a suitable
system for stopped-flow kinetic studies.[7][8] The reaction kinetics are pseudo-first-order when
the concentration of iron(lll) is in large excess compared to the thiocyanate ion.
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Experimental Protocol: Stopped-Flow Kinetic Study

Objective: To determine the rate constants for the formation of the iron(lll) thiocyanate complex.

Materials:

Standardized iron(lll) perchlorate solution (e.g., ~0.2 M in HCIOa)

Sodium thiocyanate solution (e.g., ~1.5 x 10=4 M in NaClOa)

Perchloric acid (HCIOa4) for pH adjustment

Sodium perchlorate (NaClOa4) to maintain constant ionic strength

Stopped-flow spectrophotometer
Procedure:

o Prepare a series of iron(lll) solutions with varying concentrations and a constant pH and
ionic strength.

e Prepare a thiocyanate solution with a constant concentration, pH, and ionic strength.
o Use the stopped-flow apparatus to rapidly mix the iron(lll) and thiocyanate solutions.

« Monitor the change in absorbance over time at the Amax of the [Fe(NCS)(H20)s]2* complex.
The resulting absorbance-time data will follow a pseudo-first-order kinetic trace.

e Analyze the kinetic data to determine the observed rate constant (k_obs) for each iron(lll)
concentration.

e Plot k_obs versus the total iron(lll) concentration ([Fe]T). The slope and intercept of this plot
can be used to determine the forward and reverse rate constants of the reaction.[7]

Visualizations
Experimental Workflow for Spectrophotometric Iron
Determination
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Prepare Standard Fe3* Solutions Prepare Unknown Sample

N 7

Add Thiocyanate Solution to Standards and Unknown

:

Dilute to Final Volume

:

Allow for Color Development (15 min)

:

Measure Absorbance at Amax (480-510 nm)

:

Plot Calibration Curve (Absorbance vs. Concentration)

:

Determine Unknown Concentration from Calibration Curve
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Solution Preparation

Prepare Series of Fe3* Solutions Prepare SCN~ Solution

(Varying [Fe3*], Constant pH and lonic Strength) (Constant [SCN-], pH, and lonic Strength)

|

Stopped-FIn#w Experimint/

Rapidly Mix Fe3* and SCN~ Solutions

'

Monitor Absorbance vs. Time

'

Obtain Pseudo-First-Order Kinetic Traces

Data Analysis

Calculate Observed Rate Constant (k_obs) for each [Fe3*]

'

Plot k_obs vs. [Fe3*]

Determine Forward and Reverse Rate Constants from Plot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15179041?utm_src=pdf-body-img
https://www.benchchem.com/product/b15179041?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15179041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. iron(lll) hexathiocyanate | C6FeN6S6-3 | CID 44154667 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Iron(lll) thiocyanate - American Chemical Society [acs.org]

3. Buy Iron(lll) hexathiocyanate (EVT-15314706) | 45227-67-6 [evitachem.com]
4. edu.rsc.org [edu.rsc.org]

5. scribd.com [scribd.com]

6. Spectrophotometric determination of iron(lll) with thiocyanate and nonionic surfactant
[jstage.jst.go.jp]
7. nsuworks.nova.edu [nsuworks.nova.edu]

8. scribd.com [scribd.com]

To cite this document: BenchChem. [CAS number and molecular formula of iron(lIl)
hexathiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15179041#cas-number-and-molecular-formula-of-
iron-iii-hexathiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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